![molecular formula C32H33FN2O5Si B1264591 5-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-6-benzo[b][1,4]benzoxazepinone](/img/structure/B1264591.png)
5-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-6-benzo[b][1,4]benzoxazepinone
Overview
Description
5-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-6-benzo[b][1,4]benzoxazepinone is an aromatic ether.
Scientific Research Applications
Progesterone Receptor Modulators
Research by Fensome et al. (2008) explored compounds in the 3,3-dialkyl-5-aryloxindole series as progesterone receptor (PR) modulators. They identified that the size of the 3,3-dialkyl substituent is crucial for controlling the functional response, indicating potential applications in female healthcare, including contraception, fibroids, endometriosis, and certain breast cancers.
Synthesis and Antiviral Activity
A study by Ivashchenko et al. (2014) synthesized new ethyl 5-hydroxy-1,2-dimethyl-1H-indole-3-carboxylates and derivatives, evaluating their antiviral activity against various viruses. This research provides insights into the potential antiviral applications of such compounds.
Anticancer Activity
Kryshchyshyn-Dylevych et al. (2020) Kryshchyshyn-Dylevych et al. (2020) focused on synthesizing 1-oxo-9H-thiopyrano[3,4-b]indole-3-carboxylic acids and derivatives, discovering significant antimitotic activity in certain compounds. This research suggests possible applications in cancer therapy.
Novel Tetracyclic Ring Systems
The work of Joshi et al. (1989) led to the synthesis of novel tetracyclic ring systems involving fluorine-containing 3-hydrazino-5H-1, 2, 4-triazino[5, 6-b]indoles. This research contributes to the development of new chemical structures with potential pharmaceutical applications.
Serotonin Receptor Interactions
Research by Pullar et al. (2004) investigated the role of the 5-HT1D serotonin receptor as a presynaptic autoreceptor, providing valuable information on the neurochemical pathways that these compounds might influence.
properties
Product Name |
5-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-6-benzo[b][1,4]benzoxazepinone |
|---|---|
Molecular Formula |
C32H33FN2O5Si |
Molecular Weight |
572.7 g/mol |
IUPAC Name |
5-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enylspiro[indole-3,2'-oxolane]-5-yl]benzo[b][1,4]benzoxazepin-6-one |
InChI |
InChI=1S/C32H33FN2O5Si/c1-5-17-34-24-15-14-21(35-25-11-7-9-13-27(25)39-26-12-8-6-10-22(26)30(35)37)19-23(24)32(31(34)38)20(2)29(41(3,4)33)28(40-32)16-18-36/h5-15,19-20,28-29,36H,1,16-18H2,2-4H3/t20-,28+,29-,32+/m0/s1 |
InChI Key |
BWNRFAFWYOBFHA-ZBQHPAGASA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H](O[C@@]12C3=C(C=CC(=C3)N4C5=CC=CC=C5OC6=CC=CC=C6C4=O)N(C2=O)CC=C)CCO)[Si](C)(C)F |
Canonical SMILES |
CC1C(C(OC12C3=C(C=CC(=C3)N4C5=CC=CC=C5OC6=CC=CC=C6C4=O)N(C2=O)CC=C)CCO)[Si](C)(C)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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